(3Ar,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid

• IUPAC Name: (3aR,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H21NO5/c1-13(2,3)19-12(17)14-6-4-9-8(5-7-18-9)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10?/m0/s1
• InChI Key: JXXKRKVUJPRHLJ-XMCUXHSSSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C(C1C(=O)O)CCO2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]2[C@@H](C1C(=O)O)CCO2
• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol
• CAS No.: 2209096-64-8

Description

The compound "(3Ar,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid" is a heterocyclic molecule featuring a fused furo-pyridine core with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protecting group. Its structure combines a bicyclic framework (furo[3,2-c]pyridine) with functional groups that modulate reactivity and solubility. The Boc group likely serves to protect amines during synthesis, a strategy observed in related carboxamide syntheses (). The carboxylic acid moiety may enhance water solubility, a feature critical for bioavailability in pharmaceutical contexts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs include:

(4R,4aR,7aS*)-5-Oxo-6-phenyl-4a,5,6,7,7a,8-hexahydro-4H-furo[2,3-f]isoindole-4-carboxylic acid (): Shares a fused furo-heterocycle and carboxylic acid group but differs in ring size (isoindole vs. pyridine) and substituents (phenyl vs. Boc). Hydrogen bonding and C–H···π interactions in its crystal structure suggest similar solubility limitations .

Pyrrolo[1,2-b]pyridazine-3-carboxamide derivatives (): Feature trifluoromethyl and carboxamide groups, contrasting with the Boc and carboxylic acid in the target compound. The trifluoromethyl groups enhance lipophilicity, whereas the carboxylic acid may improve aqueous solubility .

Furo[2,3-d]pyridazinones (): Contain pyridazinone rings instead of pyridine and lack carboxylic acid groups. Their synthesis via alkynyl-chloropyridazinones and KOH highlights shared cyclization strategies .

Physicochemical Properties

Compound	Key Functional Groups	Solubility Features	Analytical Data (LCMS/HPLC)
Target Compound	Boc, carboxylic acid	Moderate solubility (polar groups)	Not available
Furo[2,3-f]isoindole-4-carboxylic acid ()	Carboxylic acid, phenyl	Low solubility (hydrophobic phenyl)	N/A
Pyrrolo-pyridazine-carboxamide ()	Trifluoromethyl, carboxamide	High lipophilicity	m/z 754 [M+H]+, RT: 1.32 min
Furo[2,3-d]pyridazinones ()	Pyridazinone, methyl	Variable (depends on substituents)	N/A